molecular formula C18H19NO5 B5767432 methyl 4,5-dimethoxy-2-[(2-methylbenzoyl)amino]benzoate

methyl 4,5-dimethoxy-2-[(2-methylbenzoyl)amino]benzoate

Cat. No. B5767432
M. Wt: 329.3 g/mol
InChI Key: PQJMOKGMIHHBRZ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds structurally similar to methyl 4,5-dimethoxy-2-[(2-methylbenzoyl)amino]benzoate often involves intricate organic reactions that can include palladium-catalyzed oxidative aminocarbonylation-cyclization processes. For example, a synthesis approach for related compounds involves starting from readily available precursors through tandem oxidative aminocarbonylation of triple bonds followed by intramolecular conjugate addition, indicating a significant degree of stereoselectivity in the formation of these compounds (Gabriele et al., 2006).

Molecular Structure Analysis

Molecular structure analyses of similar compounds reveal nearly planar structures with methyl and/or carboxylic acid groups lying out of the molecular plane due to steric interactions. Such compounds can form unusual intramolecular hydrogen bonds, contributing to their unique physical and chemical properties (Barich et al., 2004).

Chemical Reactions and Properties

The chemical reactivity of this compound derivatives involves a range of reactions, from hydrogenation processes to more complex reactions such as Diels-Alder cycloadditions. These reactions can lead to the formation of diverse and structurally complex products, showcasing the compound's versatile reactivity (Kranjc et al., 2011).

Physical Properties Analysis

The physical properties of these compounds, including melting points, solubility, and crystalline structure, are influenced by their molecular architecture. Intramolecular hydrogen bonding and π-π interactions play a crucial role in dictating these properties, affecting the compound's solubility and stability (Portilla et al., 2007).

Chemical Properties Analysis

Chemical properties such as acidity, basicity, and reactivity towards various chemical reagents are determined by the functional groups present in the compound. Studies on similar compounds emphasize the importance of functional groups in facilitating reactions such as esterification and amide formation, which are pivotal in synthetic chemistry (Toplak et al., 1999).

properties

IUPAC Name

methyl 4,5-dimethoxy-2-[(2-methylbenzoyl)amino]benzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19NO5/c1-11-7-5-6-8-12(11)17(20)19-14-10-16(23-3)15(22-2)9-13(14)18(21)24-4/h5-10H,1-4H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQJMOKGMIHHBRZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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